Cas no 485832-99-3 ((3S,5S)-N,N,5-trimethylpyrrolidin-3-amine)

• Product Name: (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine
• CAS No: 485832-99-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 1020795
• Update Time: 2025-11-07

(3S,5S)-N,N,5-trimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,N,N,5-trimethyl-,(3S,5S)-(9CI)
• 3-Pyrrolidinamine, N,N,5-trimethyl-, (3S,5S)-
• (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine

• Inchi： 1S/C7H16N2/c1-6-4-7(5-8-6)9(2)3/h6-8H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key： KIISWNNKQPROGB-BQBZGAKWSA-N
• SMILES： N1[C@@H](C)C[C@H](N(C)C)C1

Additional information on (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine

Market Research and Analysis of (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine in Chemical Biomedical Field

The compound (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine, identified by the CAS number 485832-99-3, has garnered significant attention in the chemical biomedical field due to its unique properties and potential applications. This research brief aims to provide an in-depth analysis of the latest studies, market demands, and global supply chains associated with this compound.

Recent studies have highlighted the role of (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine in various therapeutic areas, including its use as a chiral auxiliary in asymmetric synthesis and its potential as a building block for complex molecules. The compound's stereochemistry and reactivity make it a valuable tool in drug discovery and development processes.

Market demand for this compound is driven by its increasing use in pharmaceutical research and the growing need for enantioselective synthesis methods. Key players in the industry are focusing on optimizing production processes to meet the rising demand while ensuring quality and cost-effectiveness.

Global suppliers of (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine are strategically located to serve both domestic and international markets. The competitive landscape is characterized by a few major suppliers who dominate the market share due to their advanced manufacturing capabilities and extensive distribution networks.

In conclusion, (3S,5S)-N,N,5-trimethylpyrrolidin-3-amine holds promising prospects in the chemical biomedical industry. Continued research into its applications and efficient supply chain management will be crucial for sustaining growth and meeting future market demands.